![molecular formula C10H8N2O2 B6385151 5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95% CAS No. 1111104-15-4](/img/structure/B6385151.png)
5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95% (5-HP2H) is an organic compound derived from the hydroxypyrimidine family, which is widely used in scientific research and laboratory experiments. It has been used in various fields such as biochemistry, pharmacology, and material science. 5-HP2H is a colorless crystalline solid that is soluble in water and has a melting point of about 80°C. This compound has a variety of applications due to its unique chemical structure and properties.
Scientific Research Applications
5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95% has been widely used for scientific research in various fields. It has been utilized in biochemistry to study the structure and function of proteins, enzymes, and other biological molecules. It has also been used in material science to study the properties of polymers and other materials. In addition, it has been used in pharmacology to study the pharmacological effects of various drugs.
Mechanism of Action
The mechanism of action of 5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95% is not fully understood. However, it is believed to act as a ligand that binds to certain proteins, enzymes, and other biological molecules. This binding leads to changes in the structure and function of these molecules, which can affect the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to affect the activity of several enzymes, including cytochrome P450, which is involved in drug metabolism. In addition, it has been found to affect the expression of certain genes, which can lead to changes in the structure and function of proteins and other molecules. Furthermore, it has been found to affect the activity of certain ion channels, which can affect the transport of ions across cell membranes.
Advantages and Limitations for Lab Experiments
The use of 5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95% in laboratory experiments has a number of advantages. It is relatively easy to synthesize and is relatively stable in solution. Furthermore, it has a wide range of applications due to its unique chemical structure and properties. However, there are also some limitations to its use. It is relatively expensive and can be toxic in high concentrations.
Future Directions
There are a number of potential future directions for the use of 5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95% in scientific research. It could be used to study the structure and function of proteins and other biological molecules. It could also be used to study the pharmacological effects of drugs. In addition, it could be used to study the properties of polymers and other materials. Finally, it could be used to study the biochemical and physiological effects of various compounds.
Synthesis Methods
5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95% can be synthesized from the reaction of 3-hydroxyphenylacetic acid and 2-hydroxy-5-methyl-pyrimidine. The reaction is catalyzed by p-toluenesulfonic acid and is carried out at a temperature of 80°C. The reaction results in the formation of 5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95% as a white solid with a yield of 95%.
properties
IUPAC Name |
5-(3-hydroxyphenyl)-1H-pyrimidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c13-9-3-1-2-7(4-9)8-5-11-10(14)12-6-8/h1-6,13H,(H,11,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBWDUUZJQCQWQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C2=CNC(=O)N=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40686781 |
Source
|
Record name | 5-(3-Hydroxyphenyl)pyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40686781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1111104-15-4 |
Source
|
Record name | 5-(3-Hydroxyphenyl)pyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40686781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.